Cas no 8015-62-1 (3-(3-Chlorophenyl)prop-2-yn-1-ol)

• Product Name: 3-(3-Chlorophenyl)prop-2-yn-1-ol
• CAS No: 8015-62-1
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 985172
• Update Time: 2023-08-02

3-(3-Chlorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• fema 2050
• Ambrette seed oil
• AMbrette seed absolute
• 3-(3-chlorophenyl)prop-2-yn-1-ol
• 2-Propyn-1-ol,3-(3-chlorophenyl)-
• 3-(3-Chloro-phenyl)-prop-2-yn-1-ol
• 3-(3-chlorophenyl)-2-propyn-1-ol
• VZ25974
• BL006488
• AB0036910
• Y4129
• A839855
• 3-(3-Chlorophenyl)prop-2-yn-1-ol

• Inchi： 1S/C9H7ClO/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7,11H,6H2
• InChI Key： JSWQDMZGLWMJEG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#CCO)=C1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: It is a solid at room temperature, and the essential oil after removing fatty acids is a liquid
• Density: 0.9 g/mL at 25 °C(lit.)
• Boiling Point: 298 °C755 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.475(lit.)
• FEMA: 2051 | AMBRETTE SEED OIL (HIBISCUS ABELMOSCHUS L.)
• Solubility: It is soluble in most non-volatile oil and mineral oil, but it is often cloudy. It is soluble in ethanol (1ml in 0.5mi, 90% ethanol), and almost insoluble in glycerol and propylene glycol

3-(3-Chlorophenyl)prop-2-yn-1-ol Security Information

• RTECS：RJ3384000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes